Cas no 1246298-63-4 (Monophosphoryl lipid A)
Monophosphoryl lipid A (MPLA) is a detoxified derivative of bacterial lipopolysaccharide (LPS), widely recognized for its immunostimulatory properties. As a Toll-like receptor 4 (TLR4) agonist, MPLA enhances innate and adaptive immune responses while exhibiting significantly reduced toxicity compared to LPS. Its ability to promote Th1-biased immunity makes it a valuable adjuvant in vaccine formulations, particularly for infectious diseases and cancer immunotherapy. MPLA's stability, biocompatibility, and ability to induce robust antibody and cellular immune responses have led to its inclusion in FDA-approved vaccines. Its synthetic and semi-synthetic variants further ensure reproducibility and scalability for clinical applications.
Monophosphoryl lipid A structure
Product Name:Monophosphoryl lipid A
CAS No:1246298-63-4
MF:C96H184N3O22P
MW:1763.4688539505
MDL:MFCD00920789
CID:1123849
PubChem ID:134687617
Update Time:2025-05-28
Monophosphoryl lipid A Chemical and Physical Properties
Names and Identifiers
-
- MPLA (synthetic) Sterile Solution
- MONOPHOSPHORYL LIPID A
- Monophosphoryl Lipid A (Synthetic) (PHAD™
- GLA
- Glycopyranoside Lipid A
- PHAD® phosphorylated hexaacyl disaccharide
- A1O9D5VN5D
- Azanium;[(2R,3S,4R,5R,6R)-6-[[(2R,3S,4R,5R,6S)-3,6-dihydroxy-5-[[(3R)-3-hydroxytetradecanoyl]amino]-
- PHAD® phosphorylated hexaacyl disaccharide; Glycopyranoside Lipid A; GLA
- Monophosphoryl Lipid A (Synthetic)
- MONOPHOSPHORYL LIPID A (SYNTHETIC) AMMONIUM
- 1246298-63-4
- HEXAACYL MONOPHOSPHORYL LIPID A AMMONIUM SALT
- G12881
- GLUCOPYRANOSYL LIPID A AMMONIUM
- DA-55704
- HY-130320
- UNII-A1O9D5VN5D
- GLA (ADJUVANT) AMMONIUM
- azanium;[(2R,3S,4R,5R,6R)-6-[[(2R,3S,4R,5R,6S)-3,6-dihydroxy-5-[[(3R)-3-hydroxytetradecanoyl]amino]-4-[(3R)-3-hydroxytetradecanoyl]oxyoxan-2-yl]methoxy]-2-(hydroxymethyl)-5-[[(3R)-3-tetradecanoyloxytetradecanoyl]amino]-4-[(3R)-3-tetradecanoyloxytetradecanoyl]oxyoxan-3-yl] hydrogen phosphate
- GLA-SE
- LAPRETOLIMOD AMMONIUM
- Ammonium (2R,3S,4R,5R,6R)-6-(((2R,3S,4R,5R,6S)-3,6-dihydroxy-5-((R)-3-hydroxytetradecanamido)-4-(((R)-3-hydroxytetradecanoyl)oxy)tetrahydro-2H-pyran-2-yl)methoxy)-2-(hydroxymethyl)-5-((R)-3-(tetradecanoyloxy)tetradecanamido)-4-(((R)-3-(tetradecanoyloxy)tetradecanoyl)oxy)tetrahydro-2H-pyran-3-yl hydrogen phosphate
- CS-0107253
- Monophosphoryl lipid A
-
- MDL: MFCD00920789
- Inchi: 1S/C96H181N2O22P.H3N/c1-7-13-19-25-31-37-39-45-51-57-63-69-85(104)114-79(67-61-55-49-43-35-29-23-17-11-5)73-84(103)98-90-94(119-88(107)74-80(68-62-56-50-44-36-30-24-18-12-6)115-86(105)70-64-58-52-46-40-38-32-26-20-14-8-2)92(120-121(110,111)112)81(75-99)117-96(90)113-76-82-91(108)93(118-87(106)72-78(101)66-60-54-48-42-34-28-22-16-10-4)89(95(109)116-82)97-83(102)71-77(100)65-59-53-47-41-33-27-21-15-9-3;/h77-82,89-96,99-101,108-109H,7-76H2,1-6H3,(H,97,102)(H,98,103)(H2,110,111,112);1H3/t77-,78-,79-,80-,81-,82-,89-,90-,91-,92-,93-,94-,95+,96-;/m1./s1
- InChI Key: UPAZUDUZKTYFBG-HNPUZVNISA-N
- SMILES: P(=O)([O-])(O)O[C@@H]1[C@@H](CO)O[C@H]([C@@H]([C@H]1OC(C[C@@H](CCCCCCCCCCC)OC(CCCCCCCCCCCCC)=O)=O)NC(C[C@@H](CCCCCCCCCCC)OC(CCCCCCCCCCCCC)=O)=O)OC[C@@H]1[C@H]([C@@H]([C@H]([C@@H](O)O1)NC(C[C@@H](CCCCCCCCCCC)O)=O)OC(C[C@@H](CCCCCCCCCCC)O)=O)O.[NH4+]
Computed Properties
- Exact Mass: 1763.31426634g/mol
- Monoisotopic Mass: 1762.31091150g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 9
- Hydrogen Bond Acceptor Count: 22
- Heavy Atom Count: 122
- Rotatable Bond Count: 88
- Complexity: 2550
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 14
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 363
Experimental Properties
- Color/Form: No date available
- Density: No date available
- Melting Point: No date available
- Boiling Point: No date available
- Flash Point: No date available
- Vapor Pressure: No date available
Monophosphoryl lipid A Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Hazardous Material transportation number:NONH for all modes of transport
- Safety Instruction: H303+H313+H333
- Storage Condition:−20°C
Monophosphoryl lipid A Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| MedChemExpress | HY-130320-1mg |
Monophosphoryl lipid A |
1246298-63-4 | 98.17% | 1mg |
¥8000 | 2024-07-20 | |
| ChemScence | CS-0107253-5mg |
Monophosphoryl lipid A |
1246298-63-4 | 5mg |
$2350.0 | 2022-04-28 | ||
| MedChemExpress | HY-130320-5mg |
Monophosphoryl lipid A |
1246298-63-4 | 5mg |
¥25000 | 2023-01-05 | ||
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | 699800P-1MG |
MPLA (PHAD <SUP>®</SUP>) |
1246298-63-4 | 1mg |
¥2263.77 | 2023-11-03 | ||
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | 699800P-5MG |
MPLA (PHAD <SUP>®</SUP>) |
1246298-63-4 | 5mg |
¥9140.08 | 2023-11-03 | ||
| eNovation Chemicals LLC | Y1054558-1mg |
MPLA (synthetic) Sterile Solution |
1246298-63-4 | 95% | 1mg |
$690 | 2024-06-06 | |
| Biosynth | OL58744-0.1 mg |
Lipid A (E. Coli) triethylammonium salt |
1246298-63-4 | 0.1 mg |
$460.85 | 2023-01-03 | ||
| Biosynth | OL29175-1 mg |
Lipid A monophosphoryl |
1246298-63-4 | 1mg |
$467.50 | 2023-01-03 | ||
| Biosynth | OL29175-2 mg |
Lipid A monophosphoryl |
1246298-63-4 | 2mg |
$814.00 | 2023-01-03 | ||
| Biosynth | OL29175-5 mg |
Lipid A monophosphoryl |
1246298-63-4 | 5mg |
$1,760.00 | 2023-01-03 |
Monophosphoryl lipid A Related Literature
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
1246298-63-4 (Monophosphoryl lipid A) Related Products
- 125034-34-6(D-Glucose,2-deoxy-2-[(3-hydroxy-1-oxotetradecyl)amino]-, 4-(dihydrogen phosphate)3-[3-[(1-oxooctyl)oxy]tetradecanoate], [2(R),3(R)]- (9CI))
- 125056-31-7(D-Glucose,2-deoxy-2-[(3-hydroxy-1-oxotetradecyl)amino]-, 4-(dihydrogen phosphate)3-[3-[(1-oxopentadecyl)oxy]tetradecanoate], [2(R),3(R)]- (9CI))
- 123598-19-6(Pentanedioic acid,3-[[2-deoxy-6-O-[2-deoxy-3-O-[[(1-oxododecyl)amino]acetyl]-2-[(1-oxotetradecyl)amino]-4-O-phosphono-b-D-glucopyranosyl]-3-O-[[(1-oxododecyl)amino]acetyl]-2-[(1-oxotetradecyl)amino]-a-D-glucopyranosyl]oxy]-)
- 122351-28-4(b-D-Glucopyranoside,2-hydroxyethyl 2-deoxy-2-[(3-hydroxy-1-oxotetradecyl)amino]-, 4-(dihydrogenphosphate), monoammonium salt, (R)- (9CI))
- 144710-90-7(Cap-mla)
- 143110-73-0(D-Glucose,2-deoxy-6-O-[2-deoxy-2-[[(3R)-1-oxo-3-[(1-oxododecyl)oxy]tetradecyl]amino]-3-O-[(3R)-1-oxo-3-[(1-oxotetradecyl)oxy]tetradecyl]-4-O-phosphono-b-D-glucopyranosyl]-2-[[(3R)-1-oxo-3-[(1-oxohexadecyl)oxy]tetradecyl]amino]-)
- 125034-33-5(D-Glucose,2-deoxy-2-[(3-hydroxy-1-oxotetradecyl)amino]-, 4-(dihydrogen phosphate)3-[3-(acetyloxy)tetradecanoate], [2(R),3(R)]- (9CI))
- 125034-35-7(D-Glucose,2-deoxy-2-[(3-hydroxy-1-oxotetradecyl)amino]-, 4-(dihydrogen phosphate)3-[3-[(1-oxoundecyl)oxy]tetradecanoate], [2(R),3(R)]- (9CI))
- 117639-50-6(D-Glucose,2-deoxy-2-[[(3R)-3-hydroxy-1-oxotetradecyl]amino]-, 4-(dihydrogen phosphate)3-[(3R)-3-[(1-oxohexadecyl)oxy]tetradecanoate] (9CI))
- 117639-49-3(D-Glucose,2-deoxy-2-[[(3R)-3-hydroxy-1-oxotetradecyl]amino]-, 4-(dihydrogen phosphate)3-[(3R)-3-[(1-oxododecyl)oxy]tetradecanoate] (9CI))
Recommended suppliers
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
CN Supplier
Bulk
SunaTech Inc.
Gold Member
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
CN Supplier
Reagent
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
CN Supplier
Bulk